Cas no 1785555-10-3 (2,4-difluoro-6-(piperidin-4-yl)methylphenol)

• Product Name: 2,4-difluoro-6-(piperidin-4-yl)methylphenol
• CAS No: 1785555-10-3
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6357731
• PubChem ID: 84791360
• Update Time: 2025-10-23

2,4-difluoro-6-(piperidin-4-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-6-(piperidin-4-yl)methylphenol
• 1785555-10-3
• 2,4-difluoro-6-[(piperidin-4-yl)methyl]phenol
• EN300-1844228

• Inchi： 1S/C12H15F2NO/c13-10-6-9(12(16)11(14)7-10)5-8-1-3-15-4-2-8/h6-8,15-16H,1-5H2
• InChI Key： KJKDYCPFUXDEAO-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)CC1CCNCC1)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 2,4-difluoro-6-(piperidin-4-yl)methylphenol

2,4-Difluoro-6-(Piperidin-4-yl)Methylphenol: A Comprehensive Overview

The compound 2,4-difluoro-6-(piperidin-4-yl)methylphenol, identified by the CAS number 1785555-10-3, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of phenolic derivatives, characterized by the presence of a phenol group and a piperidine ring. The molecule's structure consists of a benzene ring substituted with two fluorine atoms at positions 2 and 4, a piperidine group attached via a methylene bridge at position 6, and a hydroxyl group at position 1.

Recent studies have highlighted the significance of 2,4-difluoro-6-(piperidin-4-yl)methylphenol in medicinal chemistry due to its potential as a lead compound for drug development. The piperidine ring, a six-membered saturated ring with one nitrogen atom, contributes to the molecule's ability to interact with biological targets such as enzymes and receptors. The fluorine atoms at positions 2 and 4 enhance the compound's lipophilicity, which is crucial for its absorption and distribution in biological systems.

One of the most promising applications of this compound is in the field of pharmacology. Researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Recent findings suggest that CAS No. 1785555-10-3 exhibits selective inhibition of COX-2 over COX-1, which is desirable for reducing inflammation without causing adverse effects on the gastrointestinal tract.

In addition to its pharmacological applications, 2,4-difluoro-6-(piperidin-4-yl)methylphenol has shown potential in materials science. Its unique structure makes it a candidate for use in polymer synthesis, where it can serve as a building block for creating advanced materials with tailored properties. The compound's ability to form hydrogen bonds due to the hydroxyl group and nitrogen atom in the piperidine ring enhances its compatibility with polar solvents and matrices.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research and industrial applications. The use of microwave-assisted synthesis has also been reported, which reduces reaction time while maintaining product quality.

From an environmental perspective, researchers have evaluated the biodegradability of CAS No. 1785555-10-3. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydroxylation and cleavage of the carbon-nitrogen bond in the piperidine ring. This suggests that it has a moderate environmental footprint compared to other synthetic compounds.

In conclusion, 2,4-difluoro-6-(piperidin-4-yl)methylphenol (CAS No. 1785555-10-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in drug discovery, materials science, and environmental studies. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific knowledge and practical innovations.